4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C17H14ClN5O5S
• Molecular Weight: 435.8 g/mol
• IUPAC Name: 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C17H14ClN5O5S/c1-10-4-2-3-5-13(10)22-29(27,28)12-8-6-11(7-9-12)19-17(24)15-14(18)16(21-20-15)23(25)26/h2-9,22H,1H3,(H,19,24)(H,20,21)
• InChI Key: KRCBKJYYEGVVFE-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C(=NN3)[N+](=O)[O-])Cl

Description

4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide, also known as CMPD 1, is a synthetic molecule that has been extensively studied for its potential therapeutic applications. This compound has shown promise in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 exerts its effects through the inhibition of various enzymes. For example, it has been shown to inhibit PDE4, which is involved in the breakdown of cyclic AMP (cAMP). This leads to an increase in cAMP levels, which can have anti-inflammatory effects. 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 has also been found to inhibit HDAC6, which is involved in the regulation of gene expression. This can lead to the upregulation of genes involved in neuroprotection. Additionally, 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 has been shown to inhibit ROCK1, which is involved in the regulation of cell migration and invasion. This can have anti-cancer effects.
Biochemical and Physiological Effects:
4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anti-cancer effects by inhibiting cell proliferation and inducing apoptosis. Additionally, 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 has been found to have neuroprotective effects by promoting the survival of neurons and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has also been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to the use of 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 in lab experiments. For example, it has been found to have low solubility in aqueous solutions, which can limit its bioavailability. Additionally, it has been found to have poor stability in certain conditions, which can affect its efficacy.

Future Directions

There are several future directions for the study of 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1. One area of research is the development of more potent and selective inhibitors of PDE4, HDAC6, and ROCK1. This could lead to the development of more effective therapies for various diseases. Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1. This could help to optimize dosing regimens and improve its efficacy. Additionally, the use of 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 in combination with other drugs or therapies could be explored, as this may lead to synergistic effects.

Synthesis Methods

4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 can be synthesized through a multistep process involving the reaction of 4-chloro-3-nitropyrazole with 4-aminobenzenesulfonamide and 2-methylphenylboronic acid. The resulting intermediate is then subjected to a coupling reaction with 5-bromo-2-furoic acid, followed by reduction with sodium borohydride. The final product is obtained after purification via column chromatography.

Scientific Research Applications

4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. In particular, 4-chloro-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]-3-nitro-1H-pyrazole-5-carboxamide 1 has been found to inhibit the activity of several enzymes, including PDE4, HDAC6, and ROCK1, which are involved in various cellular processes.